Cas no 2172344-16-8 (tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate)

• Product Name: tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate
• CAS No: 2172344-16-8
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5872924
• PubChem ID: 165506924
• Update Time: 2025-06-09

tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate
• EN300-1289451
• 2172344-16-8

• Inchi： 1S/C8H15NO3S/c1-8(2,3)12-7(10)9-4-6(13)5-11-9/h6,13H,4-5H2,1-3H3
• InChI Key： SHTPXTDXESTPCU-UHFFFAOYSA-N
• SMILES： SC1CON(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.8Ų

Additional information on tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate

Professional Introduction to Tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate (CAS No. 2172344-16-8)

Tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate, a compound with the chemical identifier CAS No. 2172344-16-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxazolidinones, which are heterocyclic structures known for their versatile applications in drug development and molecular recognition.

The molecular structure of tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate features a tert-butyl group attached to the carbonyl carbon of an oxazolidine ring, which is further substituted with a 4-sulfanyl group. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both the tert-butyl and sulfanyl groups enhances the compound's reactivity and stability, making it suitable for further functionalization in drug design.

In recent years, there has been a growing interest in oxazolidinone derivatives due to their potential applications in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer activities. The structural features of tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate contribute to its ability to interact with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The oxazolidine ring in tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate provides a scaffold that can be modified to create molecules with enhanced pharmacokinetic properties. This has led to its use in the development of novel antibiotics and antiviral agents.

The pharmaceutical industry has been particularly interested in using oxazolidinone derivatives as scaffolds for antibiotic development. These compounds have shown efficacy against resistant bacterial strains, making them valuable in the fight against multidrug-resistant infections. The tert-butyl and sulfanyl groups in tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate contribute to its ability to disrupt bacterial cell wall synthesis and other essential metabolic pathways.

Recent studies have also explored the potential of tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate in the development of anticancer agents. Oxazolidinone derivatives have been found to inhibit key enzymes involved in cancer cell proliferation and survival. The structural flexibility of this compound allows for the design of molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. This has opened up new avenues for research in oncology.

The synthesis of tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity. These methods ensure that the final product is pure and suitable for further pharmaceutical applications.

The chemical properties of this compound also make it useful in materials science applications. For instance, it can be used as a ligand in catalytic systems or as a precursor for polymers with unique properties. The versatility of tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate extends beyond pharmaceuticals, demonstrating its importance in various scientific disciplines.

In conclusion, tert-butyl 4-sulfanyl-1,2-oxazolidine-2-carboxylate (CAS No. 2172344-16-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing peptidomimetics, antibiotics, antivirals, and anticancer agents. As research continues to uncover new applications for this molecule, its importance in drug discovery and materials science is likely to grow even further.